N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• IUPAC Name: N-[6-(chloromethyl)pyridin-2-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C11H15ClN2O/c1-11(2,3)10(15)14-9-6-4-5-8(7-12)13-9/h4-6H,7H2,1-3H3,(H,13,14,15)
• InChI Key: UJBCXXYSCJXEBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC(=N1)CCl

Description

N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(6-Hydroxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (2.03 g) in CH2Cl2 (75 mL) was treated at RT with thionyl chloride (1.785 mL) and then heated to reflux for 1.5 h. The reaction mixture was cooled to RT and partitioned between water and AcOEt, the layers were separated, the organic layer dried over MgSO4, filtered and evaporated to give N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (0.66 g) as a brown liquid. MS (ESI): 227.2 (MH+).